Cas no 62051-45-0 (Benz[a]anthracene-7,12-dione, 5-(4-bromophenyl)-)

• Product Name: Benz[a]anthracene-7,12-dione, 5-(4-bromophenyl)-
• CAS No: 62051-45-0
• MF: C₂₄H₁₃BrO₂
• MW: 413.262825727463
• CID: 459689
• PubChem ID: 12318655
• Update Time: 2025-04-19

Benz[a]anthracene-7,12-dione, 5-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-7,12-dione, 5-(4-bromophenyl)-
• 5-(4-bromophenyl)benzo[a]anthracene-7,12-dione
• DTXSID60488148
• 5-(4-Bromophenyl)tetraphene-7,12-dione
• 62051-45-0

• Inchi： 1S/C24H13BrO2/c25-15-11-9-14(10-12-15)20-13-21-22(17-6-2-1-5-16(17)20)24(27)19-8-4-3-7-18(19)23(21)26/h1-13H
• InChI Key： RLCDXBZKYYXJSP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C2C(C3C=CC=CC=3C(C2=C2C=CC=CC2=1)=O)=O

Computed Properties

• Exact Mass: 412.00989
• Monoisotopic Mass: 412.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14